Cas no 618120-26-6 (1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)-
• CAS No: 618120-26-6
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 1630099
• PubChem ID: 71391927
• Update Time: 2025-04-21

1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)-
• 2-(4-methoxybenzoyl)terephthalic acid
• 2-(4-Methoxybenzoyl)benzene-1,4-dicarboxylic acid
• 618120-26-6
• DTXSID20813750

• Inchi： 1S/C16H12O6/c1-22-11-5-2-9(3-6-11)14(17)13-8-10(15(18)19)4-7-12(13)16(20)21/h2-8H,1H3,(H,18,19)(H,20,21)
• InChI Key： IUDSNYPCMFOOTB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9